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Compound of Interest

Compound Name:
4-Chloroisoxazolo[4,5-c]pyridin-3-

amine

Cat. No.: B15093691

Get Quote

Executive Summary: Immediate Action Required
4-Chloroisoxazolo[4,5-c]pyridin-3-amine (CAS: 1242515-54-3) is a halogenated

heteroaromatic amine. Due to the fused isoxazole-pyridine core and chlorine substitution, this

compound presents specific risks regarding acute toxicity (oral/dermal), aquatic persistence,

and thermal instability.[1]

Critical Directive: Do NOT attempt bench-top chemical deactivation (e.g., oxidation with bleach

or acid hydrolysis) without a validated calorimetric study. The isoxazole ring is potentially

energetic; improper treatment can lead to uncontrolled exotherms or the release of toxic

nitrogen oxides (NOx) and hydrogen chloride (HCl) gas.

Primary Disposal Path: High-Temperature Incineration (Rotary Kiln) via a licensed hazardous

waste contractor.

Chemical Profile & Hazard Identification
To ensure proper segregation, you must understand the "Why" behind the safety protocols.
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Property Data Operational Implication

CAS Number 1242515-54-3
Use for waste manifesting and

inventory tracking.

Molecular Formula C₆H₄ClN₃O

High Nitrogen/Chlorine content

requires specific incineration

scrubbing.

GHS Classification
Acute Tox. 3 (H301, H311,

H331) Aquatic Acute 1 (H400)

Handle as a high-potency

compound.[1] Zero-discharge

to sewer.

Chemical Class Halogenated Heterocycle

Must be segregated into

"Halogenated Waste" streams.

[2]

Reactivity
Thermal decomposition

>230°C

Avoid autoclaving or mixing

with strong oxidizers.

Pre-Disposal Planning: Segregation Logic
Effective disposal starts at the bench. Mixing this compound with incompatible streams is the

most common cause of waste-related accidents.

Waste Compatibility Matrix
✅ Compatible: Halogenated solvents (Dichloromethane, Chloroform), other stable

halogenated organics.[1]

❌ Incompatible: Strong oxidizers (Peroxides, Nitric Acid), Strong acids (potential for

exothermic hydrolysis), Strong bases.[1]

Decision Logic for Waste Classification
The following flowchart illustrates the decision-making process for segregating 4-
Chloroisoxazolo[4,5-c]pyridin-3-amine waste.
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Waste Generation

Determine Physical State

Solid Waste
(Pure compound, powder, crystals)

Solid

Liquid Waste
(Reaction mixtures, mother liquor)

Solution

Contaminated Debris
(Gloves, weigh boats, paper)

Consumables

Double-bag in heavy-duty poly bags
Label: 'Toxic Solid - Halogenated' Is solvent Halogenated?

Place in dedicated 'Solid Hazardous' bin
Do NOT use general trash

Place in Wide-Mouth HDPE Drum
(Lab Pack)

Final Disposal:
High-Temp Incineration

(Rotary Kiln)

Combine with Halogenated Solvents
(DCM, Chloroform)

Yes (Default)

Segregate into 'Toxic Non-Halogenated'
(Only if <2% Halogen content)

No
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Figure 1: Decision tree for segregating 4-Chloroisoxazolo[4,5-c]pyridin-3-amine waste

streams based on physical state and solvent composition.

Detailed Operational Protocols
Protocol A: Solid Waste (Pure Compound)
Objective: safely package pure solid for off-site incineration without generating dust.

PPE Requirement: Double nitrile gloves (0.11mm min), safety goggles, lab coat, and N95/P2

respirator (or work inside a fume hood).[1]

Primary Containment: Transfer the solid into a screw-top glass or HDPE jar. Do not use

metal containers (corrosion risk from potential HCl evolution).

Secondary Containment: Place the sealed jar into a clear polyethylene zip-lock bag.

Labeling: Affix a hazardous waste label.

Constituents: "4-Chloroisoxazolo[4,5-c]pyridin-3-amine".[3]

Hazard Checkboxes: Toxic, Environmental Hazard.

Storage: Store in the "Solid Toxic" satellite accumulation area until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)
Objective: Prevent cross-contamination of bulk solvent streams.

Characterization: If the compound is dissolved in a halogenated solvent (e.g., DCM), the

entire mixture is Halogenated Waste.[1]

Segregation:

Do NOT mix with aqueous acidic waste (risk of hydrolysis).

Do NOT mix with oxidizers (risk of reaction with the amine/isoxazole).[4]
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Container: Use amber glass or HDPE carboys. Ensure the cap is vented if there is any risk

of slow decomposition, though this compound is generally stable in solution at room

temperature.[1]

Labeling: Clearly mark "Contains Halogenated Organics" to ensure the disposal facility uses

the correct incineration parameters (scrubbing for HCl).

Protocol C: Spill Cleanup (Emergency Procedure)
Scenario: < 500 mg powder spill on benchtop.

Evacuate & Ventilate: Clear the immediate area. Ensure fume hood is active.

PPE: Wear double gloves, goggles, and a respirator.[1]

Dry Cleanup (Preferred):

Cover the spill with a damp paper towel (water or ethanol) to prevent dust dispersion.

Scoop up the material and the towel using a disposable spatula.

Place immediately into a wide-mouth waste jar.

Wet Cleanup (Residue):

Wipe the surface with a soap/water solution.[5][6]

Do NOT use bleach. (Bleach + Amine = Chloramines/Toxic gas).

Dispose of all wipes as solid hazardous waste.

Regulatory Compliance & Transport
This section ensures your facility meets legal standards (US RCRA / EU Waste Framework).

RCRA Status (USA): While not explicitly "P" or "U" listed by CAS, it must be characterized by

the generator.[1]

Determination: Hazardous Waste based on Toxicity and Halogen Content.
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Waste Code Recommendation: If dissolved in spent halogenated solvents, use F002.[1] If

pure, manage as D000 (Toxic - Characteristic) or state-specific codes for halogenated

organics.

DOT/ADR Transport:

Proper Shipping Name: Toxic solids, organic, n.o.s. (4-Chloroisoxazolo[4,5-c]pyridin-3-
amine).[1]

UN Number: UN 2811.

Packing Group: III (assuming LD50 fits Category 3, otherwise PG II).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rcrainfo.epa.gov [rcrainfo.epa.gov]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b15093691/docs?utm_src=pdf-body#definitive-disposal-guide-4-chloroisoxazolo-4-5-c-pyridin-3-amine
https://www.benchchem.com/product/b15093691/docs?utm_src=pdf-body#definitive-disposal-guide-4-chloroisoxazolo-4-5-c-pyridin-3-amine
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b15093691/docs?utm_src=pdf-body#definitive-disposal-guide-4-chloroisoxazolo-4-5-c-pyridin-3-amine
https://www.benchchem.com/product/b15093691?utm_src=pdf-custom-synthesis#bc-rfq
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15093691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. ethz.ch [ethz.ch]

3. guidechem.com [guidechem.com]

4. nipissingu.ca [nipissingu.ca]

5. lgcstandards.com [lgcstandards.com]

6. fishersci.com [fishersci.com]

7. epa.gov [epa.gov]

To cite this document: BenchChem. [Definitive Disposal Guide: 4-Chloroisoxazolo[4,5-
c]pyridin-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15093691/docs#definitive-disposal-guide-4-
chloroisoxazolo-4-5-c-pyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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